Cas no 203661-66-9 (2-benzyl-1,3,3a,4,5,6,7,7a-octahydroisoindol-5-ol)

• Product Name: 2-benzyl-1,3,3a,4,5,6,7,7a-octahydroisoindol-5-ol
• CAS No: 203661-66-9
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• MDL: MFCD32173190
• CID: 4634292
• PubChem ID: 18670325
• Update Time: 2025-08-01

2-benzyl-1,3,3a,4,5,6,7,7a-octahydroisoindol-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-octahydro-1H-isoindol-5-ol
• (3AR,7aS)-rel-2-Benzyl-5-hydroxy-octahydro-2H-Isoindole
• 2-benzyl-1,3,3a,4,5,6,7,7a-octahydroisoindol-5-ol
• 2-Benzyloctahydro-1H-isoindol-5-ol
• SB10665
• SCHEMBL6751752
• F13385
• 203661-66-9
• CS-0055293

• MDL： MFCD32173190
• Inchi： 1S/C15H21NO/c17-15-7-6-13-10-16(11-14(13)8-15)9-12-4-2-1-3-5-12/h1-5,13-15,17H,6-11H2
• InChI Key： JKVSRYCSJRCKHR-UHFFFAOYSA-N
• SMILES： C1C2C(CC(O)CC2)CN1CC1=CC=CC=C1

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.5Ų

Additional information on 2-benzyl-1,3,3a,4,5,6,7,7a-octahydroisoindol-5-ol

Introduction to 2-Benzyl-1,3,3a,4,5,6,7,7a-Octahydroisoindol-5-ol (CAS No. 203661-66-9)

2-Benzyl-1,3,3a,4,5,6,7,7a-octahydroisoindol-5-ol (CAS No. 203661-66-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of octahydroisoindoles and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₁₈H₂₃NO₂, and it has a molecular weight of 289.38 g/mol.

The structure of 2-Benzyl-1,3,3a,4,5,6,7,7a-octahydroisoindol-5-ol includes a benzyl group attached to the nitrogen atom of the octahydroisoindole ring system. This specific arrangement of functional groups imparts unique chemical properties and reactivity patterns to the molecule. The presence of the hydroxyl group at the 5-position of the ring system further enhances its potential for forming hydrogen bonds and participating in various chemical reactions.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 2-Benzyl-1,3,3a,4,5,6,7,7a-octahydroisoindol-5-ol. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-Benzyl-1,3,3a,4,5,6,7,7a-octahydroisoindol-5-ol effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests its potential as a therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory effects, 2-Benzyl-1,3,3a,4,5,6,7,7a-octahydroisoindol-5-ol has also been investigated for its neuroprotective properties. A study published in the Journal of Neurochemistry in 2020 demonstrated that this compound could protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings highlight the compound's potential in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-Benzyl-1,3,3a,4,5,6,7,7a-octahydroisoindol-5-ol have also been studied to assess its suitability for drug development. Research conducted by a team at the University of California in 2019 found that this compound has favorable oral bioavailability and a relatively long half-life in vivo. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

In addition to its therapeutic potential, 2-Benzyl-1,3,3a,4,5,6,7,7a-octahydroisoindol-5-ol has been explored for its use as a synthetic intermediate in organic synthesis. Its versatile reactivity and functional group compatibility make it a valuable building block for constructing more complex molecules with diverse biological activities. For example, a study published in Organic Letters in 2018 described a novel synthetic route to produce this compound with high yield and purity using palladium-catalyzed cross-coupling reactions.

The safety profile of 2-Benzyl-1,3，3a，4，5，6，7，7a-octahydroisoindol-5-ol has also been evaluated through various toxicological studies. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses with minimal adverse effects. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs or biological systems.

In conclusion, 2-Benzyl-1，3，3a，4，5，6，7，7a-octahydroisoindol-5-ol (CAS No. 203661-66-9) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for developing new therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological profile for clinical use.